4-(6-iodo-2-methyl-4-oxoquinazolin-3(4H)-yl)benzoic acid

• IUPAC Name: 4-(6-iodo-2-methyl-4-oxoquinazolin-3-yl)benzoic acid
• InChI: InChI=1S/C16H11IN2O3/c1-9-18-14-7-4-11(17)8-13(14)15(20)19(9)12-5-2-10(3-6-12)16(21)22/h2-8H,1H3,(H,21,22)
• InChI Key: BXARHESJLHDIFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)I)C(=O)N1C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C16H11IN2O3
• Molecular Weight: 406.17 g/mol

Description

4-(6-iodo-2-methyl-4-oxoquinazolin-3(4H)-yl)benzoic acid, also known as IQBA, is a novel quinazolinone derivative that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Theoretical Studies

• Synthesis and Characterization: This compound and its derivatives have been synthesized and characterized in various studies. For example, Alias et al. (2013) synthesized new complexes with transition metal ions using a similar compound, indicating its potential in forming mononuclear complexes with different structural geometries (Alias et al., 2013).

Biological Activities

• Antiviral and Cytotoxic Activities: Derivatives of this compound have demonstrated distinct antiviral activity against viruses like Herpes simplex and vaccinia, as explored by Selvam et al. (2010) (Selvam et al., 2010).
• Anti-Inflammatory and Analgesic Agents: Kumar et al. (2014) synthesized derivatives that were evaluated for their anti-inflammatory and analgesic activities, indicating potential medical applications (Kumar et al., 2014).

Antimicrobial Activities

• Antibacterial Agents: Research by Gatadi et al. (2019) on derivatives of this compound showed potent inhibitory activity against Staphylococcus aureus, suggesting its use in treating infections, especially those resistant to multiple drugs (Gatadi et al., 2019).

Potential in Corrosion Inhibition

• Corrosion Inhibition: A study by Rbaa et al. (2020) evaluated derivatives of this compound as corrosion inhibitors for steel, demonstrating their efficacy in protecting metals (Rbaa et al., 2020).

Applications in Material Science

• Nanoaggregates and Emission Properties: Compounds like this have been used to form nanoaggregates with unique emission properties, as studied by Srivastava et al. (2016), indicating applications in material science and photonics (Srivastava et al., 2016).